Cas no 31520-33-9 (Pentane, 1-bromo-5-isothiocyanato-)

• Product Name: Pentane, 1-bromo-5-isothiocyanato-
• CAS No: 31520-33-9
• MF: C₆H₁₀BrNS
• MW: 208.119299411774
• CID: 1447798
• Update Time: 2024-08-24

Pentane, 1-bromo-5-isothiocyanato- Chemical and Physical Properties

Names and Identifiers

• Pentane, 1-bromo-5-isothiocyanato-

• Inchi： 1S/C6H10BrNS/c7-4-2-1-3-5-8-6-9/h1-5H2
• InChI Key： SDQYAQPWGHUFST-UHFFFAOYSA-N
• SMILES： C(Br)CCCCN=C=S

Computed Properties

• Exact Mass: 206.9718
• Monoisotopic Mass: 206.972
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 5
• Complexity: 99.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.4A^2

Experimental Properties

• Density: 1.34±0.1 g/cm3(Predicted)
• Boiling Point: 258.4±23.0 °C(Predicted)
• PSA: 12.36